alpha-(3,4-Dimethoxyphenethylaminomethyl)-3,4-dihydroxybenzylalcohol hydrochloride

• Molecular Formula: C18H24ClNO5
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 4-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-1-hydroxyethyl]benzene-1,2-diol;hydrochloride
• InChI: InChI=1S/C18H23NO5.ClH/c1-23-17-6-3-12(9-18(17)24-2)7-8-19-11-16(22)13-4-5-14(20)15(21)10-13;/h3-6,9-10,16,19-22H,7-8,11H2,1-2H3;1H
• InChI Key: IZIKAPLDARBILW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC(C2=CC(=C(C=C2)O)O)O)OC.Cl

Description

Alpha-(3,4-Dimethoxyphenethylaminomethyl)-3,4-dihydroxybenzylalcohol hydrochloride is a useful research compound. Its molecular formula is C18H24ClNO5 and its molecular weight is 369.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3 g of α-(3,4-dimethoxyphenethylaminomethyl)-3,4-dibenzyloxybenzylalcohol hydrochloride are suspended in a mixture of 80 ml of isopropanol and 20 ml of water. One g of 10 % palladium-carbon is added to the suspension. Then, the mixture is subjected to catalytic hydrogenation in a hydrogen atmosphere at room temperature for 1 hour under atmospheric pressure. After the reaction is completed, the mixture is filtered to remove the catalyst. The filtrate is concentrated under reduced pressure, and the residue thus obtained is recrystallized from isopropanol. 2.1 g of α-(3,4-dimethoxyphenethylaminomethyl)-3,4-dihydroxybenzylalcohol hydrochloride are obtained. Yield: 90 % M.p. 98° - 109°C(decomp.)